Cas no 69734-01-6 (2-benzyl-3-mercaptopropanoic acid)

• Product Name: 2-benzyl-3-mercaptopropanoic acid
• CAS No: 69734-01-6
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 974132
• PubChem ID: 194327
• Update Time: 2025-04-19

2-benzyl-3-mercaptopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-3-mercaptopropanoic acid
• 2-benzyl-3-sulfanylpropanoic acid
• 2-(mercaptomethyl)-3-phenylpropanoic acid
• benzenepropanoic acid, alpha-(mercaptomethyl)-
• ZUEBVBPVXLQMQR-UHFFFAOYSA-N
• 2-mercaptomethyl-3-phenylpropionic acid
• SQ-14603
• 69734-01-6
• SQ14,603
• SQ-14,603
• DTXSID80989900
• Benzenepropanoic acid, alpha-(mercaptomethyl)-, (+-)-
• SCHEMBL1559014
• 2-Mercaptomethyl-3-phenyl-propionic acid
• SQ 14,603
• 81110-55-6
• BDBM50109593
• 2-Benzyl-3-mercapto-propionic acid
• CHEMBL58957

• Inchi： 1S/C10H12O2S/c11-10(12)9(7-13)6-8-4-2-1-3-5-8/h1-5,9,13H,6-7H2,(H,11,12)
• InChI Key： ZUEBVBPVXLQMQR-UHFFFAOYSA-N
• SMILES： SCC(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 196.05586
• Monoisotopic Mass: 196.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.194g/cm3
• Boiling Point: 329.3ºC at 760 mmHg
• Flash Point: 153ºC
• Refractive Index: 1.577
• PSA: 37.3
• LogP: 1.85970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids